Cas no 1378823-03-0 (6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol)

• Product Name: 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol
• CAS No: 1378823-03-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD16249547
• CID: 4697819
• Update Time: 2025-07-02

6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-3-ol
• 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol

• MDL： MFCD16249547
• Inchi： 1S/C10H13NO/c12-9-6-8-4-2-1-3-5-10(8)11-7-9/h6-7,12H,1-5H2
• InChI Key： SMODHLMWPQMMJL-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(=C1)CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 33.1

Additional information on 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol

Exploring the Properties and Applications of 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol (CAS No. 1378823-03-0)

The compound 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol (CAS No. 1378823-03-0) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural framework, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its cyclohepta[b]pyridine core, which is a privileged scaffold in medicinal chemistry.

One of the key reasons for the growing interest in 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol is its versatility. The presence of a hydroxyl group at the 3-position allows for further functionalization, making it a versatile building block for the development of novel therapeutics. Recent studies have explored its role in targeting central nervous system (CNS) disorders, as the pyridine moiety is often associated with neuroactive properties. This aligns with current trends in neuroscience research, where scientists are actively seeking new compounds to address unmet medical needs.

In addition to its pharmaceutical potential, 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol is also being investigated for its utility in material science. Its rigid yet flexible structure makes it an interesting candidate for the design of organic electronic materials. With the rise of green chemistry and sustainable practices, researchers are exploring how such heterocyclic compounds can contribute to the development of eco-friendly materials with enhanced performance.

The synthesis of 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol (CAS No. 1378823-03-0) typically involves multi-step organic reactions, including cyclization and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations are particularly relevant in today's fast-paced research environment, where efficiency and scalability are critical.

Another area of interest is the compound's potential role in flavor and fragrance industries. The cyclohepta[b]pyridine skeleton is known to contribute to unique olfactory properties, and derivatives of this compound could be used to develop new aromatic molecules. This application is gaining traction as consumers increasingly seek novel and exotic scents in personal care products.

From a regulatory perspective, 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol is not classified as a hazardous substance, which simplifies its handling and transportation. This makes it an attractive option for industrial applications where safety and compliance are paramount. Researchers and manufacturers alike appreciate the compound's stability and relatively low environmental impact.

Looking ahead, the future of 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol appears promising. As the demand for innovative pharmaceuticals and functional materials continues to grow, this compound is poised to play a pivotal role. Its adaptability and broad applicability make it a standout candidate for further exploration in both academic and industrial settings.

In conclusion, 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridin-3-ol (CAS No. 1378823-03-0) represents a compelling example of how heterocyclic chemistry can drive innovation across multiple disciplines. Whether in drug development, material science, or fragrance design, this compound offers a wealth of opportunities for researchers and industry professionals alike.